Cas no 1805220-64-7 (6-Bromo-2-methyl-3-nitrobenzyl alcohol)

• Product Name: 6-Bromo-2-methyl-3-nitrobenzyl alcohol
• CAS No: 1805220-64-7
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5003378
• Update Time: 2025-05-24

6-Bromo-2-methyl-3-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-3-nitrobenzyl alcohol

• Inchi： 1S/C8H8BrNO3/c1-5-6(4-11)7(9)2-3-8(5)10(12)13/h2-3,11H,4H2,1H3
• InChI Key： IHTPZYGFSVVUOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on 6-Bromo-2-methyl-3-nitrobenzyl alcohol

Professional Introduction to 6-Bromo-2-methyl-3-nitrobenzyl alcohol (CAS No. 1805220-64-7)

6-Bromo-2-methyl-3-nitrobenzyl alcohol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805220-64-7, this compound represents a unique structural motif that combines bromine, methyl, and nitro substituents on a benzyl alcohol backbone. Its molecular structure not only makes it a valuable intermediate in synthetic chemistry but also opens up diverse possibilities in drug discovery and development.

The presence of a bromine atom at the 6-position of the benzene ring enhances its reactivity, making it a versatile precursor for further functionalization. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The methyl group at the 2-position introduces steric hindrance and can influence the electronic properties of the aromatic system, thereby modulating its interactions with biological targets.

The nitro group at the 3-position adds another layer of functionality, enabling reduction to an amine or further derivatization into other heterocyclic structures. This versatility makes 6-Bromo-2-methyl-3-nitrobenzyl alcohol a crucial building block in the synthesis of pharmacophores targeting various diseases. Recent advancements in medicinal chemistry have highlighted its potential in developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group can serve as a pharmacophore or be strategically incorporated into drug molecules to enhance their bioavailability and metabolic stability. For instance, studies have shown that nitroaromatics can exhibit potent antimicrobial and anti-inflammatory activities. The combination of bromine and methyl substituents in 6-Bromo-2-methyl-3-nitrobenzyl alcohol may contribute to its unique pharmacological profile, making it an attractive candidate for further investigation.

The benzyl alcohol moiety itself is well-known for its role as a protecting group in organic synthesis and as a solvent or cosolvent in pharmaceutical formulations. Its ability to form stable complexes with other molecules makes it valuable in drug delivery systems. In particular, benzyl alcohols have been used to enhance the solubility and stability of poorly water-soluble drugs, which is a significant challenge in pharmaceutical development.

Recent research has also explored the use of brominated aromatic compounds in the development of anticancer agents. The bromine atom can be readily exchanged or modified through transition-metal-catalyzed reactions, allowing for the generation of diverse analogues with tailored biological activities. This flexibility makes 6-Bromo-2-methyl-3-nitrobenzyl alcohol a promising scaffold for designing novel chemotherapeutic agents. Studies have demonstrated that nitroaromatics can induce apoptosis and inhibit tumor growth by interacting with specific cellular targets.

The synthesis of 6-Bromo-2-methyl-3-nitrobenzyl alcohol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to improve yield and purity. These techniques not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and materials science. For example, nitroaromatics have been used as intermediates in the synthesis of pesticides and herbicides due to their reactivity and stability under various environmental conditions. Additionally, brominated aromatic compounds are widely used in polymer science as flame retardants and additives.

In conclusion, 6-Bromo-2-methyl-3-nitrobenzyl alcohol (CAS No. 1805220-64-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. The ongoing research into its pharmacological properties underscores its importance in drug discovery efforts aimed at addressing various diseases.